Cas no 2287280-57-1 (3-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione)

• Product Name: 3-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione
• CAS No: 2287280-57-1
• MF: C₉H₇BrFN₃O₂S
• MW: 320.138182878494
• CID: 5804755
• PubChem ID: 165743782
• Update Time: 2025-06-24

3-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-6749361
• 2287280-57-1
• 3-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione

• Inchi： 1S/C9H7BrFN3O2S/c10-7-1-5(11)2-8-9(7)12-13-14(8)6-3-17(15,16)4-6/h1-2,6H,3-4H2
• InChI Key： KXHPVZGQKDLSHW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=NN2C1CS(C1)(=O)=O)F

Computed Properties

• Exact Mass: 318.94264g/mol
• Monoisotopic Mass: 318.94264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.2Ų

Additional information on 3-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thietane-1,1-dione

Introduction to 3-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thietane-1,1-dione (CAS No. 2287280-57-1)

3-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thietane-1,1-dione, with the CAS number 2287280-57-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thietanes, which are cyclic thioethers with a four-membered ring structure. The presence of a bromo and fluoro substituent on the benzotriazole ring adds to its chemical diversity and functional versatility.

The development and study of 3-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thietane-1,1-dione have been driven by its potential applications in drug discovery and development. Recent research has focused on elucidating its pharmacological properties, including its ability to modulate specific biological pathways and its efficacy in treating various diseases. This compound has shown promise in preclinical studies for its potential as an inhibitor of specific enzymes and receptors, making it a valuable candidate for further investigation.

The synthesis of 3-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thietane-1,1-dione involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the thietane ring through a ring-closing metathesis reaction and the introduction of the bromo and fluoro substituents via selective halogenation reactions. The final product is characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its structure and purity.

In terms of biological activity, 3-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thietane-1,1-dione has demonstrated significant inhibitory effects on several key enzymes involved in disease pathways. For instance, it has shown potent inhibition of kinases such as protein kinase B (AKT) and mitogen-activated protein kinase (MAPK), which are crucial for cell proliferation and survival. These findings suggest that this compound could be a promising lead for the development of targeted therapies for cancer and other proliferative disorders.

Preclinical studies have also evaluated the pharmacokinetic properties of 3-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thietane-1,1-dione. Results indicate that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, which are essential for ensuring its effectiveness as a therapeutic agent. Additionally, toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential therapeutic applications of 3-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-yl)-1λ⁶-thietane-1,1-dione extend beyond cancer treatment. Research has also explored its anti-inflammatory properties and its ability to modulate immune responses. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin 6 (IL-6), making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In conclusion, 3-(4-bromo-6-fluoro-1H-1,2,3-benzotriazol-1-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ λ⁶-thietane - ̶ ̶ ̶ ̶ ̶ ̶ - ̶ - - - - - - - - - - - - - - - - - - - - - - - - - dione (CAS No. 2287280-57--------------57-)

In conclusion,

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